Cas no 117886-49-4 (Phenol,4-amino-2-methyl-5-(1-methylethyl)-)

Phenol,4-amino-2-methyl-5-(1-methylethyl)- structure
117886-49-4 structure
Product Name:Phenol,4-amino-2-methyl-5-(1-methylethyl)-
CAS No:117886-49-4
MF:C10H15NO
MW:165.232202768326
CID:131653
PubChem ID:15721880
Update Time:2025-04-19

Phenol,4-amino-2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-amino-2-methyl-5-(1-methylethyl)-
    • Phenol, 4-amino-2-methyl-5-(1-methylethyl)- (9CI)
    • 4-Amino-5-isopentyl-6-methylpyrimidin
    • 4-Amino-5-isopropyl-2-methyl-phenol
    • 4-aminocarvacrol
    • 5-Amino-2-oxy-1-methyl-4-isopropyl-benzol
    • 5-Amino-2-oxy-p-cymol
    • 2-methyl-4-amino-5-(1-methylethyl)phenol
    • 4-amino-2-methyl-5-propan-2-ylphenol
    • phenol, 4-amino-2-methyl-5-(1-methylethyl)-
    • 4-amino-2-methyl-5-(propan-2-yl)phenol
    • XWWPDVFBOMXJRF-UHFFFAOYSA-N
    • AKOS017529483
    • Phenol,4-amino-2-methyl-5-(1-methylethyl)-(9ci)
    • 117886-49-4
    • Inchi: 1S/C10H15NO/c1-6(2)8-5-10(12)7(3)4-9(8)11/h4-6,12H,11H2,1-3H3
    • InChI Key: XWWPDVFBOMXJRF-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(=C(C=1)C(C)C)N

Computed Properties

  • Exact Mass: 165.11500
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25000
  • LogP: 2.98740
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